Cas no 2260931-62-0 (Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate)

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate is a specialized lithium salt of a carboxylate derivative featuring a piperidinyl-oxazole core. This compound is notable for its structural complexity, combining a protected piperidine moiety with an oxazole-carboxylate framework. The tert-butoxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications where controlled reactivity is required. Its lithium counterion improves solubility in polar aprotic solvents, facilitating use in organometallic and pharmaceutical intermediate synthesis. The compound's modular design allows for further functionalization, offering versatility in medicinal chemistry and material science research. Careful handling under inert conditions is recommended due to potential sensitivity to moisture and air.
Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate structure
2260931-62-0 structure
Product Name:Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate
CAS No:2260931-62-0
MF:C14H19LiN2O5
MW:302.252063989639
CID:5804747
PubChem ID:137943168
Update Time:2025-06-13

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
    • Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate
    • 2260931-62-0
    • EN300-6733981
    • Inchi: 1S/C14H20N2O5.Li/c1-14(2,3)21-13(19)16-6-4-5-9(7-16)11-10(12(17)18)15-8-20-11;/h8-9H,4-7H2,1-3H3,(H,17,18);/q;+1/p-1
    • InChI Key: CIWGDPLRSMGZPD-UHFFFAOYSA-M
    • SMILES: O(C(C)(C)C)C(N1CCCC(C2=C(C(=O)[O-])N=CO2)C1)=O.[Li+]

Computed Properties

  • Exact Mass: 302.14540015g/mol
  • Monoisotopic Mass: 302.14540015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.7Ų

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6733981-0.05g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
0.05g
$238.0 2025-03-13
Enamine
EN300-6733981-0.1g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
0.1g
$355.0 2025-03-13
Enamine
EN300-6733981-0.25g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
0.25g
$509.0 2025-03-13
Enamine
EN300-6733981-0.5g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
0.5g
$803.0 2025-03-13
Enamine
EN300-6733981-1.0g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
1.0g
$1029.0 2025-03-13
Enamine
EN300-6733981-2.5g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
2.5g
$2014.0 2025-03-13
Enamine
EN300-6733981-5.0g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
5.0g
$2981.0 2025-03-13
Enamine
EN300-6733981-10.0g
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95.0%
10.0g
$4421.0 2025-03-13
Aaron
AR027ZRS-50mg
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95%
50mg
$353.00 2025-02-15
Aaron
AR027ZRS-100mg
lithium(1+) ion 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylate
2260931-62-0 95%
100mg
$514.00 2025-02-15

Additional information on Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate

Introduction to Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate (CAS No. 2260931-62-0)

Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2260931-62-0, represents a sophisticated molecular structure that combines elements of both piperidine and oxazole moieties, making it a promising candidate for various biochemical applications.

The molecular framework of this compound features a central 1,3-oxazole ring, which is a heterocyclic structure known for its stability and versatility in drug design. This oxazole ring is further functionalized with a carboxylate group at the 4-position, enhancing its reactivity and potential utility in medicinal chemistry. The presence of a piperidine moiety at the 3-position of the oxazole ring adds another layer of complexity, contributing to the compound's unique pharmacological profile.

One of the most intriguing aspects of Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate is its potential application in the development of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those that incorporate both piperidine and oxazole structures. These types of compounds have shown promise in modulating various biological pathways, making them valuable tools for researchers exploring new treatment modalities.

In particular, the 2-methylpropan-2-yl substituent attached to the piperidine ring plays a crucial role in determining the compound's overall pharmacokinetic properties. This bulky alkyl group can influence solubility, metabolic stability, and target binding affinity, all of which are critical factors in drug development. The oxazole ring's carboxylate functionality further contributes to the compound's ability to interact with biological targets, potentially leading to therapeutic effects.

The synthesis of Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]-1,3-oxazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 1-(2-methylpropan-2-yloxy)carbonyl group into the piperidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, are often employed to achieve the desired molecular architecture.

Evaluation of this compound's biological activity has been a focal point for researchers investigating its potential therapeutic applications. Preclinical studies have demonstrated that Lithium;5-[1-[(2-methylpropan-2-yloxy)carbonyl]piperidin-3-y]-1,3 oxazole -4-carboxylate exhibits promising interactions with several key biological targets. These interactions suggest that the compound may have utility in treating a range of conditions, including neurological disorders and inflammatory diseases.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. The combination of the piperidine and oxazole moieties provides a scaffold that can be modified to enhance specific pharmacological properties. Researchers are particularly interested in how modifications to the 5-[1-(2-methylpropan -2 y l)oxycarbonyl] group can influence the compound's efficacy and selectivity.

In addition to its potential therapeutic applications, Lithium;5-[1-[ ( 2 -m eth y lpr o pan - 2 -y l ) o x y carb on y l ] p ip e ridin - 3 - y l ] - 1 , 3 - o x az ole - 4 - ca rboxy l ate has garnered interest for its role as an intermediate in more complex synthetic pathways. Its unique structure allows it to serve as a building block for larger molecules, enabling researchers to design and synthesize novel compounds with tailored properties.

The ongoing research into this compound underscores its significance in pharmaceutical chemistry. As our understanding of biological pathways continues to evolve, compounds like Lithium;5-[1-[ ( 2 -m eth y lpr o pan - 2 -y l ) o x y carb on y l ] p ip e ridin - 3 - y l ] - 1 , 3 - o x az ole - 4 - ca rboxy l ate are expected to play an increasingly important role in the development of new treatments for various diseases. The integration of cutting-edge synthetic methods with advanced biological screening techniques will be crucial in unlocking the full potential of this promising chemical entity.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.